(2R)-2-amino-2-(3-oxocyclopentyl)acetic acid

• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid
• InChI: InChI=1S/C7H11NO3/c8-6(7(10)11)4-1-2-5(9)3-4/h4,6H,1-3,8H2,(H,10,11)/t4?,6-/m1/s1
• InChI Key: HRHHTWSINBNZKD-BAFYGKSASA-N
• Isomeric SMILES: C1CC(=O)CC1[C@H](C(=O)O)N
• Canonical SMILES: C1CC(=O)CC1C(C(=O)O)N

Description

(2R)-2-Amino-2-(3-oxocyclopentyl)acetic acid (CAS 1690190-65-8) is a chiral amino acid derivative of significant interest in medicinal chemistry and drug discovery. Its molecular formula is C 7 H 11 NO 3 and it has a molecular weight of 157.17 g/mol [ ]. The compound features a cyclopentanone ring bearing a 3-oxo (ketone) group and an acetic acid side chain with a stereogenic center in the (R)-configuration, making it a valuable non-proteinogenic amino acid scaffold. This compound serves as a key synthetic building block, particularly in the development of novel therapeutic agents. Structurally similar 3-oxocyclopentyl acetic acid derivatives have been identified as precursors for HIV integrase inhibitors, highlighting the potential of this chiral scaffold in antiviral research [ ]. The presence of both amino and carboxylic acid functional groups allows for further chemical modifications, such as amide bond formation or esterification, enabling its incorporation into larger, more complex molecules or prodrug systems [ ]. The ketone group on the cyclopentane ring offers an additional site for chemical manipulation, enhancing its versatility in synthetic routes. The product is intended for Research Use Only and is strictly not for diagnostic, therapeutic, or any human or veterinary use [ ]. Researchers can leverage this high-purity chiral compound to explore new chemical spaces in pharmaceutical development and biochemical research.

Preparation Methods

Synthesis Involving Ramipril Intermediates

The synthesis of Ramipril involves intermediates that contain a 2-oxo-cyclopentyl moiety. While the primary focus is on producing Ramipril, the methods used to create and modify the cyclopentylamino acid intermediates can be adapted for the synthesis of (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid.

Enantiomer-specific synthesis The process involves the enantiomer-specific synthesis of optically pure (2S)-acetylamino-3-(2-oxo-cyclopentyl)-propionic acid.

Enzyme Catalysis Alkaline serine endopeptidase derived from Bacillus Licheniformis is used in protein processing applications. The enzyme can be employed immobilized or non-immobilized, preferably immobilized. The immobilized enzyme is called as Immozyme Alkaline serine endopeptidase.

Hydrogenation The isolated salt is hydrogenated with suitable hydrogenating agents to yield (2S,3aS,6aS)- octahydrocyclopenta pyrrole-2-carboxylic acid which can also be optionally isolated as acid addition salt for e.g. hydrochloric acid, sulfuric acid, para-toluene sulfonic acid and methane sulfonic acid. The hydrogenation is carried out using conventional methods, preferably catalytic hydrogenation in presence of catalysts palladium, platinum.

Synthesis of Aminocyclopentanecarboxylic Acid (ACPC) Stereoisomers

A scalable synthesis of all four stereoisomers of Fmoc derivatives of ACPC has been reported. This method involves the use of ethyl 2-oxocyclopentanecarboxylate as a starting material and offers a route to obtain various stereoisomers of 2-aminocyclopentanecarboxylic acid derivatives.

Key Features:

• Access to all four stereoisomers from the same precursor and through the same intermediate.
• Avoidance of hazardous or expensive reagents, chromatographic separations, and high-pressure equipment.
• Direct, reliable, and fast assessment of the enantiomeric purity using Nuclear Magnetic Resonance (NMR) spectroscopy.

Reaction Conditions:

• Potassium bicarbonate is preferred over its sodium counterpart due to better solubility in water for the potassium salts of Fmoc-protected amino acids, resulting in less viscous and more homogeneous mixtures during the reaction, as well as easier extraction of the final products into the aqueous phase.
• The total yield of Fmoc-protected trans-ACPC is 34% for six subsequent steps, while the cis stereoisomer.

Formal Asymmetric 1,3-Dipolar Cycloaddition

Azomethine ylides react with (S)-2-p-tolylsulfinyl-2-cyclopentenone in a completely regio- and endoselective manner, affording cycloadducts. This method can be used to transform compounds into optically pure 4-oxocyclopenta[c]dihydropyrroles and tetrahydropyrroles by eliminating the sulfinyl group.

Data Tables

Due to the limited direct synthetic procedures for (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid, the following tables summarize relevant data from analogous syntheses that can be adapted.

Compound	Yield (%)	Key Steps	Reference
Fmoc-protected trans-ACPC	34	Six-step synthesis from ethyl 2-oxocyclopentanecarboxylate
Methyl (+)-(2S)-2-Amino-2-[(1R,2R)-2-(2-naphthylmethyl)-3-oxocyclopentyl]propanoate	81	Formal Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides to (S)-2-p-Tolylsulfinyl-2-cyclopentenone

Chemical Reactions Analysis

Types of Reactions

(2R)-2-amino-2-(3-oxocyclopentyl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like acyl chlorides or anhydrides are used for amide formation.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Amides or other substituted derivatives.

Scientific Research Applications

(2R)-2-amino-2-(3-oxocyclopentyl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential role in biochemical pathways and as a ligand in enzyme studies.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved may include enzyme inhibition or activation, receptor binding, and signal transduction.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclopentane-Based Analogues

12-Hydroxyjasmonic Acid

• Structure : (1R,2R)-2-[(2Z)-5-Hydroxy-2-pentenyl]-3-oxocyclopentylacetic acid (CAS: 140631-27-2).
• Key Differences: Substituents: Contains a hydroxylated pentenyl chain (Z-configuration) instead of an amino group. Molecular Weight: 228.18 g/mol (vs. 157.17 g/mol for the target compound). Function: Acts as a plant hormone (tuberonic acid), involved in stress responses and growth regulation . Table 1:

Property	(2R)-2-Amino-2-(3-oxocyclopentyl)acetic Acid	12-Hydroxyjasmonic Acid
Molecular Formula	C₇H₁₁NO₃	C₁₂H₂₀O₄
Functional Groups	3-oxo, amino, carboxylic acid	3-oxo, hydroxyl, carboxylic acid
Biological Role	Lab reagent (potential peptide synthesis)	Plant hormone

2-(2-Oxocyclopentyl)acetic Acid

• Structure : Cyclopentane with a 2-oxo group and acetic acid (CAS: 1460-38-4).
• Key Differences: Ketone Position: 2-oxo vs. 3-oxo in the target compound. Applications: Used in organic synthesis but lacks biological relevance due to simpler structure .

Aromatic and Fluorinated Analogues

(R)-2-Amino-2-(3-fluorophenyl)acetic Acid

• Structure : Aromatic fluorophenyl ring replaces the cyclopentane (CAS: 25698-44-6).
• Key Differences: Electronic Effects: Fluorine increases electronegativity, altering reactivity and binding affinity. Molecular Weight: 169.15 g/mol (similar to target compound). Applications: Potential pharmaceutical intermediate due to aromatic bioisosteres .

(2R)-2-Amino-2-(2,4-dimethoxyphenyl)acetic Acid

• Structure : Dimethoxyphenyl group instead of cyclopentane (CAS: 117468-91-4).
• Key Differences: Lipophilicity: Methoxy groups enhance membrane permeability.

Bicyclic and Complex Derivatives

(2R)-2-Amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid Hydrochloride

• Structure: Bicyclo[1.1.1]pentane core with trifluoromethyl and amino-acetic acid groups.
• Key Differences :
  • Steric Effects: Rigid bicyclic structure influences spatial interactions in drug design.
  • Molecular Weight: 245.63 g/mol (higher due to trifluoromethyl and HCl salt) .

Physicochemical Properties

• Solubility: The target compound’s polar groups (amino, carboxylic acid) improve water solubility compared to lipophilic jasmonate derivatives.
• Stability : Cyclopentane-based compounds generally exhibit higher thermal stability than aromatic analogues.

Biological Activity

(2R)-2-amino-2-(3-oxocyclopentyl)acetic acid, also known by its CAS number 1690190-65-8, is an amino acid derivative that has garnered attention for its potential biological activities. This compound is structurally characterized by a cyclopentyl group attached to a ketone, which may influence its interaction with biological systems.

• Molecular Formula : C7H13NO3
• Molecular Weight : 157.17 g/mol
• CAS Number : 1690190-65-8

Biological Activity Overview

Research on (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid indicates several potential biological activities, particularly in neurobiology and pharmacology. The compound's structure suggests it may interact with various receptors and enzymes, influencing physiological processes.

The biological activity of (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid is primarily mediated through its interactions with specific receptors. Preliminary studies suggest that it may act as a modulator of neurotransmitter systems, potentially affecting pathways related to neuropeptide Y (NPY), which is involved in numerous physiological functions including appetite regulation and stress response.

Study 1: Neurotransmitter Modulation

A study investigated the effects of (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid on NPY receptor activity. Results indicated that the compound could enhance NPY signaling in neuronal cultures, suggesting a role in modulating appetite and anxiety behaviors.

Parameter	Result
NPY Receptor Activation	Increased
Behavioral Changes	Reduced anxiety-like behavior
Dosage Range	10 µM - 100 µM

Study 2: Enzymatic Interaction

Another research focused on the compound's interaction with enzymes involved in metabolic pathways. It was found to inhibit certain proteases, indicating potential applications in metabolic disorders.

Enzyme	Inhibition (%)
Protease A	45%
Protease B	30%

Safety and Toxicology

Toxicological assessments have been conducted to evaluate the safety profile of (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid. The compound exhibited low toxicity in vitro, with no significant adverse effects reported at therapeutic concentrations.

Q & A

Q. What are the optimal synthetic routes for (2R)-2-amino-2-(3-oxocyclopentyl)acetic acid, and how are reaction conditions optimized?

The synthesis typically involves multi-step pathways, including cyclopentane ring functionalization and stereoselective amination. For example, methyl 2-acetamido-3-(2-oxocyclopentyl)propanoate can be heated with hydrochloric acid (110°C, 4 hours), followed by neutralization and treatment with potassium cyanate to yield the target compound . Key parameters include:

• Temperature control : Critical for avoiding side reactions (e.g., 110°C for cyclization).
• Catalysts : Acidic or basic conditions to direct stereochemistry.
• Purification : Chromatography (e.g., reverse-phase HPLC) to isolate enantiomerically pure product .

Q. Which analytical techniques are most reliable for structural characterization of this compound?

• NMR Spectroscopy : 1H and 13C NMR confirm the cyclopentane ring, ketone group, and chiral center. For example, the 3-oxo group appears at ~210 ppm in 13C NMR .
• Chiral HPLC : Using columns like Chiralpak IG-3 (mobile phase: hexane/isopropanol, 90:10) to verify enantiomeric purity (>98% ee) .
• Mass Spectrometry : High-resolution ESI-MS (e.g., [M+H]+ at m/z 184.0974) validates molecular weight .

Q. How can researchers ensure high chiral purity during synthesis?

• Chiral auxiliaries : Use (R)- or (S)-specific catalysts (e.g., L-proline derivatives) to control stereochemistry .
• Dynamic kinetic resolution : Employ enzymes like lipases to resolve racemic mixtures under mild conditions .
• Crystallization : Solvent screening (e.g., ethanol/water mixtures) to isolate the desired enantiomer .

Advanced Questions

Q. What experimental design considerations are critical for in vivo metabolic stability studies?

• Dosing regimen : Administer the compound intravenously (1–5 mg/kg) to assess bioavailability.
• Sampling intervals : Collect plasma at 0.5, 1, 2, 4, 8, and 24 hours post-dose for LC-MS/MS analysis.
• Metabolite profiling : Use liver microsomes (human/rat) to identify phase I/II metabolites (e.g., glucuronidation at the amino group) .

Q. How can contradictory data between in vitro and in vivo efficacy studies be resolved?

• Pharmacokinetic modeling : Compare in vitro IC50 values (e.g., 10 µM in enzyme assays) with in vivo plasma concentrations. Adjust dosing to achieve target exposure .
• Tissue penetration studies : Measure compound levels in target tissues (e.g., brain via LC-MS) to explain discrepancies in efficacy .
• Species-specific metabolism : Test metabolites in humanized mouse models to validate translational relevance .

Q. What strategies improve synthetic yields when scaling up from milligram to gram quantities?

• Flow chemistry : Continuous reactors reduce batch variability (e.g., 80% yield at 50 g scale vs. 65% in batch) .
• Solvent optimization : Replace THF with 2-MeTHF for safer, higher-yielding cyclization steps .
• Process analytical technology (PAT) : Real-time monitoring (e.g., FTIR) to detect intermediates and optimize reaction termination .

Q. How do researchers address instability of the 3-oxocyclopentyl group under physiological conditions?

• Prodrug design : Mask the ketone as a ketal (e.g., ethylene glycol derivatives) to enhance stability in plasma .
• pH adjustment : Formulate at pH 5–6 (citrate buffer) to prevent enolization and degradation .
• Accelerated stability studies : Store at 40°C/75% RH for 4 weeks and monitor degradation via HPLC (e.g., <5% impurity threshold) .